Cas no 2172503-45-4 (2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid
• CAS No: 2172503-45-4
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 5875868
• PubChem ID: 165604497
• Update Time: 2025-06-08

2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid
• EN300-1628830
• 2172503-45-4

• Inchi： 1S/C5H10N2O3/c6-5(1-7-2-5)3(8)4(9)10/h3,7-8H,1-2,6H2,(H,9,10)
• InChI Key： CQKOMCMSLWWNIX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CNC1)N

Computed Properties

• Exact Mass: 146.06914219g/mol
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 95.6Ų

Additional information on 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid

Introduction to 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid (CAS No. 2172503-45-4)

2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid, also known by its CAS number 2172503-45-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, which include an azetidine ring and a hydroxy group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid is composed of a central carbon atom bonded to a hydroxy group, a carboxylic acid group, and an azetidine ring with an amino substituent. The azetidine ring, a four-membered cyclic amine, imparts unique conformational flexibility and stability to the molecule, which can be crucial for its biological activity. The presence of the hydroxy group adds polarity and can enhance solubility and bioavailability.

Recent studies have explored the potential of 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research has shown that this compound can modulate specific enzymes involved in the pathogenesis of these diseases, potentially slowing down disease progression. For instance, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme that plays a key role in the production of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit certain cancer cell lines, particularly those with overexpression of specific receptors or enzymes. The mechanism of action involves disrupting critical signaling pathways that are essential for cancer cell survival and proliferation. This makes it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its therapeutic applications in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further development as a therapeutic agent.

The synthesis of 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid involves several steps, including the formation of the azetidine ring and the introduction of the hydroxy and carboxylic acid groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. These synthetic methods are crucial for ensuring that the compound can be produced consistently and efficiently for both research and clinical applications.

In conclusion, 2-(3-aminoazetidin-3-yl)-2-hydroxyacetic acid (CAS No. 2172503-45-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer. Ongoing studies continue to explore its full potential, paving the way for innovative treatments in these challenging medical fields.